Romifidine

• CAS No.: 65896-16-4
• Product Name: Romifidine
• Molecular Formula: C9H9BrFN3
• Molecular Weight: 258.09 g/mol
• IUPAC Name: N-(2-bromo-6-fluorophenyl)-4,5-dihydro-1H-imidazol-2-amine
• Standard InChI: InChI=1S/C9H9BrFN3/c10-6-2-1-3-7(11)8(6)14-9-12-4-5-13-9/h1-3H,4-5H2,(H2,12,13,14)
• Standard InChIKey: KDPNLRQZHDJRFU-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)NC2=C(C=CC=C2Br)F
• Canonical SMILES: C1CN=C(N1)NC2=C(C=CC=C2Br)F
• Appearance: Solid powder
• Description: Romifidine is a veterinary drug utilized as a sedative primarily in large animals, most frequently horses. It is also used less commonly in a wide variety of other animal species. This drug's chemical structure closely resembles that of clonidine, however, romifidine is not approved for use in humans.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 65896-14-2 (mono-HCl)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(2-bromo-6-fluorophenyl)-4,5-dihydro-(1H)-imidazol-2-amine; romifidine; romifidine monohydrochloride; Sedivet; STH 2130
• Reference: 1: Gómez-Villamandos RJ, Martínez C, Navarrete R, Morgaz J, Domínguez JM, López I, Muñoz P, Fernández A, Granados MM. Romifidine and low doses of tiletamine-zolazepam in dogs. Vet Anaesth Analg. 2013 Nov;40(6):e40-7. doi: 10.1111/vaa.12054. Epub 2013 Jun 20. PubMed PMID: 23782643.; 2: Marly C, Bettschart-Wolfensberger R, Nussbaumer P, Moine S, Ringer SK. Evaluation of a romifidine constant rate infusion protocol with or without butorphanol for dentistry and ophthalmologic procedures in standing horses. Vet Anaesth Analg. 2014 Sep;41(5):491-7. doi: 10.1111/vaa.12174. Epub 2014 May 17. PubMed PMID: 24835127.; 3: de Vries A, Pakkanen SA, Raekallio MR, Ekiri A, Scheinin M, Taylor PM, Vainio OM. Clinical effects and pharmacokinetic variables of romifidine and the peripheral α(2) -adrenoceptor antagonist MK-467 in horses. Vet Anaesth Analg. 2016 Nov;43(6):599-610. doi: 10.1111/vaa.12354. Epub 2016 Feb 26. PubMed PMID: 26918855.; 4: Costa GL, Cristarella S, Quartuccio M, Interlandi C. Anti-nociceptive and sedative effects of romifidine, tramadol and their combination administered intravenously slowly in ponies. Vet Anaesth Analg. 2015 Mar;42(2):220-5. doi: 10.1111/vaa.12210. Epub 2014 Jul 21. PubMed PMID: 25039663.; 5: Stine JM, Michau TM, Williams MK, Kuebelbeck KL, Stengard ME. The effects of intravenous romifidine on intraocular pressure in clinically normal horses and horses with incidental ophthalmic findings. Vet Ophthalmol. 2014 Jul;17 Suppl 1:134-9. doi: 10.1111/vop.12172. Epub 2014 May 2. PubMed PMID: 24787635.; 6: Ringer SK, Schwarzwald CC, Portier KG, Ritter A, Bettschart-Wolfensberger R. Effects on cardiopulmonary function and oxygen delivery of doses of romifidine and xylazine followed by constant rate infusions in standing horses. Vet J. 2013 Feb;195(2):228-34. doi: 10.1016/j.tvjl.2012.06.036. Epub 2012 Jul 28. PubMed PMID: 22841452.; 7: Marzok MA, El-Khodery SA, Oheida AH. Effect of intravenous administration of romifidine on intraocular pressure in clinically normal horses. Vet Ophthalmol. 2014 Jul;17 Suppl 1:149-53. doi: 10.1111/vop.12181. Epub 2014 May 19. PubMed PMID: 24836894.; 8: Marzok MA, El-Khodery SA. Dose-dependent antinociceptive and sedative effects of epidural romifidine in cattle. Vet Rec. 2016 Feb 6;178(6):140. doi: 10.1136/vr.103168. Epub 2016 Jan 19. PubMed PMID: 26787288.; 9: Ringer SK, Portier K, Torgerson PR, Castagno R, Bettschart-Wolfensberger R. The effects of a loading dose followed by constant rate infusion of xylazine compared with romifidine on sedation, ataxia and response to stimuli in horses. Vet Anaesth Analg. 2013 Mar;40(2):157-65. doi: 10.1111/j.1467-2995.2012.00784.x. Epub 2012 Oct 11. PubMed PMID: 23051857.; 10: Nagel D, Gehlen H. [The effectiveness of romifidine on myocardial function in horses with and without heart disease, evaluated with M-mode echocardiography and PW-tissue Doppler imaging]. Berl Munch Tierarztl Wochenschr. 2013 Sep-Oct;126(9-10):436-43. German. PubMed PMID: 24199387.; 11: Woodhouse KJ, Brosnan RJ, Nguyen KQ, Moniz GW, Galuppo LD. Effects of postanesthetic sedation with romifidine or xylazine on quality of recovery from isoflurane anesthesia in horses. J Am Vet Med Assoc. 2013 Feb 15;242(4):533-9. doi: 10.2460/javma.242.4.533. PubMed PMID: 23363287.; 12: Wojtasiak-Wypart M, Soma LR, Rudy JA, Uboh CE, Boston RC, Driessen B. Pharmacokinetic profile and pharmacodynamic effects of romifidine hydrochloride in the horse. J Vet Pharmacol Ther. 2012 Oct;35(5):478-88. doi: 10.1111/j.1365-2885.2011.01347.x. Epub 2012 Jan 11. PubMed PMID: 22233529.; 13: Ringer SK, Portier KG, Fourel I, Bettschart-Wolfensberger R. Development of a romifidine constant rate infusion with or without butorphanol for standing sedation of horses. Vet Anaesth Analg. 2012 Jan;39(1):12-20. doi: 10.1111/j.1467-2995.2011.00681.x. PubMed PMID: 22151873.; 14: Kullmann A, Sanz M, Fosgate GT, Saulez MN, Page PC, Rioja E. Effects of xylazine, romifidine, or detomidine on hematology, biochemistry, and splenic thickness in healthy horses. Can Vet J. 2014 Apr;55(4):334-40. PubMed PMID: 24688132; PubMed Central PMCID: PMC3953931.; 15: Steblaj B, Schauvliege S, Pavlidou K, Gasthuys F, Savvas I, Duchateau L, Kowalczyk L, Moens Y. Comparison of respiratory function during TIVA (romifidine, ketamine, midazolam) and isoflurane anaesthesia in spontaneously breathing ponies Part I: blood gas analysis and cardiorespiratory variables. Vet Anaesth Analg. 2014 Nov;41(6):583-91. doi: 10.1111/vaa.12167. Epub 2014 Aug 7. Erratum in: Vet Anaesth Analg. 2015 Jan;42(1):98. Kowalczk, Lidia [corrected to Kowalczyk, Lidia]. PubMed PMID: 25099938.; 16: López-Sanromán FJ, Holmbak-Petersen R, Varela M, del Alamo AM, Santiago I. Accelerometric comparison of the locomotor pattern of horses sedated with xylazine hydrochloride, detomidine hydrochloride, or romifidine hydrochloride. Am J Vet Res. 2013 Jun;74(6):828-34. doi: 10.2460/ajvr.74.6.828. PubMed PMID: 23718649.; 17: Navarrete R, Domínguez JM, Granados Mdel M, Morgaz J, Fernández A, Gómez-Villamandos RJ. Sedative effects of three doses of romifidine in comparison with medetomidine in cats. Vet Anaesth Analg. 2011 May;38(3):178-85. doi: 10.1111/j.1467-2995.2011.00598.x. PubMed PMID: 21492382.; 18: François I, Lalèyê FX, Micat M, Benredouane K, Portier K. Arterial oxygen tension and pulmonary ventilation in horses placed in the Anderson Sling suspension system after a period of lateral recumbency and anaesthetised with constant rate infusions of romifidine and ketamine. Equine Vet J. 2014 Sep;46(5):596-600. doi: 10.1111/evj.12185. Epub 2013 Dec 6. PubMed PMID: 24011187.; 19: Kruger K, Stegmann GF, Becker PJ. Preliminary investigation of concurrent administration of phenylbutazone and romifidine in healthy horses. Vet Anaesth Analg. 2011 Sep;38(5):505-9. doi: 10.1111/j.1467-2995.2011.00642.x. PubMed PMID: 21831057.; 20: Martin-Bouyer V, Schauvliege S, Duchateau L, Bosmans T, Gasthuys F, Polis I. Cardiovascular effects following epidural injection of romifidine in isoflurane-anaesthetized dogs. Vet Anaesth Analg. 2010 Mar;37(2):87-96. doi: 10.1111/j.1467-2995.2009.00489.x. PubMed PMID: 20230558.
• PubChem Compound: 71969
• Last Modified: Nov 11 2021